Cas no 1232164-36-1 (1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene)

• Product Name: 1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene
• CAS No: 1232164-36-1
• MF: C₈H₆F₃N₃S
• MW: 233.21355009079
• CID: 6142430
• PubChem ID: 86643561
• Update Time: 2025-07-19

1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene
• 1232164-36-1
• 1-(azidomethyl)-4-[(trifluoromethyl)sulfanyl]benzene
• (4-(Azidomethyl)phenyl)(trifluoromethyl)sulfane
• EN300-1941009

• Inchi： 1S/C8H6F3N3S/c9-8(10,11)15-7-3-1-6(2-4-7)5-13-14-12/h1-4H,5H2
• InChI Key： KHACVFDHEQUSAX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(CN=[N+]=[N-])=CC=1

Computed Properties

• Exact Mass: 233.02345286g/mol
• Monoisotopic Mass: 233.02345286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 39.7Ų

Additional information on 1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene

1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene and CAS No. 1232164-36-1: A Comprehensive Overview of Its Chemical Properties, Applications, and Research Progress

1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene is a multifunctional organic compound with a unique molecular structure that combines sulfur-containing functional groups, azidomethyl moieties, and trifluoromethyl substituents. Its CAS No. 1232164-36-1 serves as a critical identifier for this compound, which has garnered significant attention in recent years due to its potential applications in pharmaceutical development, materials science, and chemical synthesis. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, while the azidomethyl functionality provides opportunities for click chemistry reactions. This combination of structural features makes 1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene a promising candidate for various research domains.

Recent studies have demonstrated the versatility of this compound in the design of bioactive molecules. A 2023 publication in Journal of Medicinal Chemistry highlighted its potential as a scaffold for developing antifungal agents. The sulfanyl group in the molecule exhibits strong interactions with fungal cell membranes, while the trifluoromethyl substituent contributes to enhanced cellular permeability. Researchers have also explored its use in the synthesis of fluorinated polymers, leveraging the trifluoromethyl group's ability to improve thermal stability and hydrophobicity. These findings underscore the importance of understanding the molecular dynamics of 1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene in optimizing its functional properties.

From a synthetic perspective, the preparation of 1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene involves a series of well-defined chemical transformations. A 2024 study in Organic Letters described a novel method for introducing the azidomethyl group through a copper-catalyzed azide-alkyne cycloaddition reaction. This approach allows for precise control over the spatial orientation of the azidomethyl moiety, which is critical for applications in drug design. The synthesis of the trifluoromethyl substituent typically involves fluorination reactions using reagents like trifluoromethylating agents, which are well-established in organic chemistry. These synthetic strategies highlight the importance of functional group compatibility in the development of this compound.

One of the most exciting areas of research involving 1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene is its role in click chemistry applications. The azidomethyl group serves as a reactive handle for forming covalent bonds with alkyne-functionalized molecules, enabling the rapid assembly of complex structures. A 2023 review in Chemical Reviews emphasized the potential of this compound in creating fluorinated conjugates for drug delivery systems. The trifluoromethyl group's ability to modulate hydrophobicity makes it particularly suitable for designing fluorinated nanoparticles with enhanced targeting capabilities. These applications demonstrate the compound's adaptability to diverse scientific challenges.

Despite its promising properties, the use of 1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene presents certain challenges. The trifluoromethyl group's high electronegativity can influence the molecule's reactivity, requiring careful optimization of reaction conditions. Additionally, the azidomethyl functionality may introduce potential toxicity concerns if not properly controlled during synthesis. A 2024 study in Toxicological Sciences investigated the biocompatibility of this compound and found that its fluorinated derivatives exhibit low cytotoxicity at therapeutic concentrations. These findings are crucial for advancing its use in biomedical applications.

Current research trends indicate a growing interest in the fluorinated derivatives of 1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene. A 2023 paper in Advanced Materials explored the use of these compounds in developing fluorinated coatings with exceptional water-repellent properties. The trifluoromethyl group's ability to form strong intermolecular interactions contributes to the formation of fluorinated self-assembled monolayers with remarkable stability. These developments suggest that the compound's unique properties could have wide-ranging implications in materials science.

The synthesis of 1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene continues to be an area of active investigation. A 2024 study in Chemistry of Materials reported a green synthetic approach using fluorinated solvents to minimize environmental impact. This method not only reduces the use of hazardous reagents but also improves the efficiency of the trifluoromethyl group introduction. The development of sustainable synthesis routes is particularly important for scaling up production for industrial applications.

Applications of 1-(azidomethyl)-4-(trifluoromethyl)sulfanylbenzene are expanding into new frontiers. A 2023 paper in Nano Letters described its use in creating fluorinated nanocarriers for targeted drug delivery. The trifluoromethyl group's hydrophobic nature allows for the encapsulation of hydrophobic drugs, while the azidomethyl functionality enables site-specific release through click chemistry reactions. These advancements highlight the compound's potential in overcoming challenges in drug delivery systems.

From a molecular design perspective, the trifluoromethyl group's influence on the compound's electronic properties is a key consideration. A 2024 study in Physical Chemistry Chemical Physics analyzed the fluorinated derivatives' ability to modulate electron density, which is critical for applications in organic electronics. The azidomethyl group's ability to act as an electron-deficient center further enhances the molecule's potential for designing fluorinated semiconductors.

As research on 1-(aziddeomethyl)-4-(trifluoromethyl)sulfanylbenzene progresses, its role in interdisciplinary applications is becoming increasingly evident. From pharmaceutical development to materials science, the compound's unique combination of functional groups offers a versatile platform for innovation. Ongoing studies continue to uncover new possibilities, demonstrating the importance of this molecule in advancing scientific knowledge and technological applications.